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Compound of Interest

Compound Name: Sigamide

Cat. No.: B1255817

For Immediate Release

[City, State] — December 7, 2025 — Sigamide, a specialized chemical reagent identified as S-N-
(3,5-Di-tert-butylphenyl)-3-methyl-2-(N-formyl-N-methylamino)butanamide, is a chiral auxiliary
primarily utilized in the stereoselective synthesis of complex organic molecules. This technical
guide provides a comprehensive overview of its properties, and known applications, and serves
as a resource for researchers, scientists, and professionals in drug development and chemical
synthesis.

Core Properties of Sigamide

Sigamide is a white to off-white solid organic compound. Its key physicochemical properties
are summarized in the table below, providing a baseline for its handling, storage, and
application in a laboratory setting.[1]
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Property Value Reference

S-N-(3,5-Di-tert-butylphenyl)-3-
Chemical Name methyl-2-(N-formyl-N- [1]

methylamino)butanamide

Synonym Sigamide [2]
CAS Number 928789-96-2 [1]I3]
Molecular Formula C21H34N202 [11[3]
Molecular Weight 346.51 g/mol [1]
Appearance Solid [1]
Melting Point 180-186 °C [1]
Optical Activity oD -170%, ¢ = Lin [1]
chloroform
Purity =296% [1]
Storage Temperature 2-8°C [1]

Primary Application: Synthesis of Chiral Aziridines

The principal application of Sigamide is as a chiral auxiliary in the synthesis of chiral 1,2-
diarylsubstituted aziridines.[2][3] Chiral aziridines are valuable building blocks in medicinal
chemistry and drug discovery due to their versatile reactivity, allowing for the introduction of
nitrogen-containing functionalities with high stereocontrol.

While detailed, step-by-step experimental protocols for the synthesis and utilization of
Sigamide are not extensively documented in publicly available literature, its role is understood
within the broader context of asymmetric catalysis. Chiral auxiliaries like Sigamide temporarily
attach to a substrate, directing the stereochemical outcome of a subsequent reaction before
being cleaved, thus imparting chirality to the product molecule.

The logical workflow for the application of a chiral auxiliary such as Sigamide in a synthetic
process is outlined below.
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Logical Workflow of a Chiral Auxiliary
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A generalized workflow for utilizing a chiral auxiliary.

Safety and Handling

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1255817?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sigamide is classified with the GHSO07 pictogram, indicating that it may cause skin and eye
irritation.[1] Standard laboratory safety protocols should be followed when handling this
reagent. This includes the use of personal protective equipment such as safety glasses, gloves,
and a lab coat. It is recommended to handle Sigamide in a well-ventilated area or a fume
hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the
supplier.

Conclusion

Sigamide serves as a specialized reagent in the field of asymmetric synthesis, particularly for
the generation of chiral aziridines. While comprehensive public data on its synthesis and
specific reaction protocols are limited, its physical properties and primary application are
established. For researchers and professionals in drug development, Sigamide represents a
tool for achieving high stereoselectivity in the synthesis of complex, nitrogen-containing
molecules. Further detailed application notes and protocols are likely available through
commercial suppliers or in specialized patent literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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